Cas no 2227792-38-1 (rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227792-38-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6102808
• PubChem ID: 165802161
• Update Time: 2025-07-20

rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate
• 2227792-38-1
• EN300-1454559

• Inchi： 1S/C15H21NO4/c1-4-20-15(17)13-9-16-8-12(13)11-7-10(18-2)5-6-14(11)19-3/h5-7,12-13,16H,4,8-9H2,1-3H3/t12-,13+/m0/s1
• InChI Key： DQBCBSATVUXVCA-QWHCGFSZSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227792-38-1)

The compound rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227792-38-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the 2,5-dimethoxyphenyl moiety and ethyl carboxylate group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in central nervous system (CNS) therapeutics.

In recent years, the demand for chiral building blocks like rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's pyrrolidine core is particularly noteworthy, as pyrrolidine derivatives are frequently employed in the design of bioactive molecules targeting GPCRs and neurotransmitter receptors. This aligns with current trends in precision medicine and personalized drug development, where researchers seek structurally diverse scaffolds for novel therapeutics.

The synthesis of CAS 2227792-38-1 typically involves multi-step organic transformations, including stereoselective cyclization and functional group manipulations. Modern synthetic approaches often employ catalytic asymmetric methods to access the desired stereoisomers with high enantiomeric purity. This reflects the growing importance of green chemistry principles in pharmaceutical manufacturing, where efficiency and sustainability are paramount concerns for both researchers and regulatory bodies.

From a pharmacological perspective, the 2,5-dimethoxyphenyl substituent in rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate suggests potential serotonin receptor modulation activity, based on structural similarities to known pharmacophores. This has sparked interest in its potential applications for neurological research, particularly in studies related to neurodegenerative diseases and mood disorders - areas receiving substantial research funding and public attention.

Analytical characterization of rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's physicochemical properties, including its logP and solubility profile, make it suitable for further derivatization in drug discovery programs. These characteristics are particularly relevant in today's pharmaceutical landscape, where drug-like properties and ADME optimization are critical considerations.

The commercial availability of CAS 2227792-38-1 through specialty chemical suppliers has facilitated its adoption in academic and industrial research settings. Current market trends indicate growing demand for such high-value intermediates, especially those with defined stereochemistry, as the pharmaceutical industry continues to prioritize targeted therapies and novel mechanism drugs. This compound's versatility makes it attractive for researchers exploring structure-activity relationships in medicinal chemistry projects.

Future research directions for rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate may include investigations into its metabolic stability, potential bioactive conformations, and applications in fragment-based drug discovery. The compound's molecular architecture presents opportunities for creating diverse analogs, which could lead to breakthroughs in various therapeutic areas. This aligns with current scientific priorities focusing on drug repurposing and polypharmacology approaches to address complex diseases.

From a regulatory standpoint, compounds like rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate are subject to standard chemical safety protocols rather than specialized restrictions, making them accessible for legitimate research purposes. Proper handling procedures and laboratory safety measures should always be observed when working with this or any chemical substance, in accordance with institutional guidelines and good laboratory practices.

The scientific literature contains limited but growing references to CAS 2227792-38-1, suggesting its emerging importance in chemical research. As synthetic methodologies advance and the need for structurally sophisticated intermediates increases, this compound is likely to gain further attention from medicinal chemists and process researchers alike. Its development reflects broader trends in rational drug design and computational chemistry-guided synthesis.

In conclusion, rac-ethyl (3R,4S)-4-(2,5-dimethoxyphenyl)pyrrolidine-3-carboxylate represents an interesting case study in modern medicinal chemistry, combining structural complexity with therapeutic potential. Its continued investigation may contribute valuable insights to the field of small molecule drug discovery, particularly in neurological applications. Researchers interested in chiral synthesis, neuropharmacology, or molecular design would find this compound worthy of consideration in their experimental work.